3-(aminomethyl)-6-phenyl-1,2-dihydropyridin-2-one

• IUPAC Name: 3-(aminomethyl)-6-phenyl-1H-pyridin-2-one
• InChI: InChI=1S/C12H12N2O/c13-8-10-6-7-11(14-12(10)15)9-4-2-1-3-5-9/h1-7H,8,13H2,(H,14,15)
• InChI Key: MHGOWIVBEZPWJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C(=O)N2)CN
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the type of functional groups present.

Synthesis Analysis

The synthesis of a compound involves understanding the reactions needed to create it from simpler starting materials. This often involves multiple steps, each with its own reagents and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including NMR, IR, and mass spectrometry. These techniques provide information about the connectivity of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The reactivity of a compound is largely determined by its functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be measured experimentally or predicted based on the compound’s structure.

Scientific Research Applications

Future Research Directions

AMPBH’s unique properties continue to inspire promising research avenues. Scientists explore its applications in drug delivery systems, nanotechnology, and targeted therapies. For instance:

Nanoparticle Functionalization: Phenylboronic acid-functionalized nanoparticles hold potential for targeted drug delivery.

Photoacoustic Imaging: AMPBH-based conjugates enable in situ monitoring of structural changes in nanovehicles.

Proteasome Inhibitors: Recent studies highlight the development of selective inhibitors using boronic acid derivatives like AMPBH.

References:

• Zhan, W., et al. (2023). Discovery of Highly Selective Inhibitors of the Human Constitutive Proteasome beta 5c Chymotryptic Subunit. J Med Chem

Mechanism of Action

If the compound is a drug or biologically active molecule, its mechanism of action can be studied. This involves understanding how the compound interacts with biological systems to exert its effects.

Safety and Hazards

The safety and hazards of a compound are typically determined through experimental testing. This can include testing the compound’s toxicity, flammability, and environmental impact.